2-(1H-1,2,4-triazol-1-yl)ethanimidamide hydrochloride
Overview
Description
“2-(1H-1,2,4-triazol-1-yl)ethanimidamide hydrochloride” is a chemical compound with the molecular formula C4H8ClN5 . It has a molecular weight of 161.59 g/mol . The compound is also known by other names such as “this compound” and “2-(1,2,4-triazol-1-yl)ethanimidamide;hydrochloride” among others .
Molecular Structure Analysis
The compound has a 1,2,4-triazole ring attached to an ethanimidamide group . The InChI code for the compound is InChI=1S/C4H7N5.ClH/c5-4(6)1-9-3-7-2-8-9;/h2-3H,1H2,(H3,5,6);1H . The canonical SMILES representation is C1=NN(C=N1)CC(=N)N.Cl .
Physical And Chemical Properties Analysis
The compound has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 3 . It has a rotatable bond count of 2 . The exact mass and monoisotopic mass of the compound are 161.0468230 g/mol . The topological polar surface area is 80.6 Ų .
Mechanism of Action
Mode of Action
It is known that the reaction occurs by the formation of a c-n bond between the nitrogen of the amino group and the carbonyl carbon, and the simultaneous proton transfer from nitrogen n1 to oxygen of the c=o bond .
Result of Action
Some 1,2,4-triazole derivatives have demonstrated cytotoxic effects , suggesting that this compound may also have potential applications in cancer therapy.
Advantages and Limitations for Lab Experiments
2TEA-HCl has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is soluble in water and ethanol. Additionally, it is relatively stable and can be stored for long periods of time. The main limitation of 2TEA-HCl is that it is not very specific, and it can interact with a variety of molecules, including proteins and receptors.
Future Directions
There are many potential future directions for the use of 2TEA-HCl. It could be used to study the structure and function of a variety of enzymes and receptors. Additionally, it could be used to study the effects of various drugs on the activity of these enzymes and receptors. Additionally, it could be used to study the effects of various environmental factors on the activity of these enzymes and receptors. Finally, it could be used to develop new drugs and treatments for a variety of diseases and disorders.
Synthesis Methods
2TEA-HCl can be synthesized by reacting ethanimidamide with hydrochloric acid in an aqueous solution. The reaction is carried out at a temperature of 40-50°C and yields a white crystalline solid. To purify the product, the solution is cooled to 0-5°C and the solid is collected by filtration. The 2TEA-HCl can then be washed with cold water and dried.
Scientific Research Applications
2TEA-HCl has a wide range of applications in scientific research. It is commonly used as an enzyme inhibitor, as it can bind to and block the active sites of various enzymes. It has also been used to study the structure and function of various proteins, as it can bind to their active sites and modulate their activity. 2TEA-HCl has also been used to study the structure and function of various receptors, as it can bind to them and modulate their activity.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1H-1,2,4-triazol-1-yl)ethanimidamide hydrochloride involves the reaction of 2-aminoacetonitrile with 1H-1,2,4-triazole in the presence of a base to form 2-(1H-1,2,4-triazol-1-yl)ethanimidamide, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": ["2-aminoacetonitrile", "1H-1,2,4-triazole", "base", "hydrochloric acid"], "Reaction": ["Step 1: 2-aminoacetonitrile is reacted with 1H-1,2,4-triazole in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form 2-(1H-1,2,4-triazol-1-yl)ethanimidamide.", "Step 2: The resulting 2-(1H-1,2,4-triazol-1-yl)ethanimidamide is then reacted with hydrochloric acid to form the hydrochloride salt of the compound.", "Step 3: The product is then purified by recrystallization or other suitable methods." ] } | |
CAS RN |
1400872-25-4 |
Molecular Formula |
C4H8ClN5 |
Molecular Weight |
161.6 |
Purity |
95 |
Origin of Product |
United States |
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